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Compound of Interest

Compound Name: vU0463841

Cat. No.: B15620619

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing VU0463841, a positive
allosteric modulator (PAM) of the M5 muscarinic acetylcholine receptor, in electrophysiological
studies. The protocols and data presented are based on established methodologies for
characterizing M5 receptor function in neurons.

Introduction

VU0463841 is a valuable research tool for investigating the physiological roles of the M5
muscarinic acetylcholine receptor. As a positive allosteric modulator, it enhances the response
of the M5 receptor to its endogenous ligand, acetylcholine, without directly activating the
receptor itself. This property allows for the targeted amplification of M5-mediated signaling,
making it a powerful tool for dissecting the receptor's contribution to neuronal excitability and
synaptic transmission. The M5 receptor, a Gg-coupled G protein-coupled receptor (GPCR), is
known to modulate neuronal function through the activation of phospholipase C, leading to the
production of inositol trisphosphate (IP3) and diacylglycerol (DAG), and subsequent
mobilization of intracellular calcium.[1][2] Electrophysiology, particularly patch-clamp recording,
is a critical technique for elucidating the downstream effects of M5 receptor activation on ion
channel function and neuronal firing patterns.
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The following tables summarize the quantitative effects of a closely related M5 positive
allosteric modulator, VU0238429, on the electrophysiological properties of substantia nigra
pars compacta (SNc) dopamine neurons. These data provide an expected range of effects
when using an M5 PAM like VU0463841.

Table 1: Effect of an M5 PAM on Acetylcholine (ACh)-Induced Inward Currents in SNc
Neurons[1]

Parameter Vehicle M5 PAM (VU0238429)
ACh-Induced Inward Current
. 15.7+28 38.1+7.3*
Amplitude (pA)
Potentiation of ACh Response - ~2.4-fold increase

*p < 0.05 compared to vehicle. Data are presented as mean = SEM.

Table 2: Effect of an M5 PAM on the Spontaneous Firing Rate of SNc Neurons[1]

. .. Firing Rate with M5 PAM
Parameter Baseline Firing Rate (Hz)

(VU0238429)
Spontaneous Firing Rate 2.55+0.16 3.2+£0.24*
Percent Increase in Firing Rate - ~25.5%

*p < 0.05 compared to baseline. Data are presented as mean + SEM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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